Cas no 79-02-7 (Acetaldehyde,2,2-dichloro-)

• Product Name: Acetaldehyde,2,2-dichloro-
• CAS No: 79-02-7
• MF: C₂H₂Cl₂O
• MW: 112.942678928375
• CID: 567539
• PubChem ID: 6576
• Update Time: 2025-08-05

Acetaldehyde,2,2-dichloro- Chemical and Physical Properties

Names and Identifiers

• Acetaldehyde,2,2-dichloro-
• DICHLOROACETALDEHYDE
• 1,1-dichloroacetaldehyde
• Acetaldehyde,2,2-dichloro
• Acetaldehyde,dichloro
• CHCl2CHO
• Dichlor-acetaldehyd
• Dichloroacetaldehyd
• dichloroethanal
• 2,2-dichloroacetaldehyde
• alpha,alpha-dichloroacetaldehyde
• chloroaldehyde
• dichloro-2,2 acetaldehyde
• dichloro-acetaldehyde
• FT-0624696
• D0312
• .alpha.,.alpha.-Dichloroacetaldehyde
• NSC 5207
• Acetaldehyde, 2,2-dichloro-
• DICHLOROACETALDEHYDE, 2,2-
• 9GT3DHH725
• NSC5207
• CHEBI:34214
• NS00005907
• NSC-5207
• Chloraldehyde
• DICHLOROACETALDEHYDE [HSDB]
• SCHEMBL365239
• BRN 1739030
• NWQWQKUXRJYXFH-UHFFFAOYSA-
• Acetaldehyde, dichloro-
• AKOS006281193
• UNII-9GT3DHH725
• CCRIS 5387
• 79-02-7
• InChI=1/C2H2Cl2O/c3-2(4)1-5/h1-2H
• HSDB 5226
• 4-01-00-03140 (Beilstein Handbook Reference)
• Q16661162
• DTXSID3021560
• D89627
• EINECS 201-169-5
• Acetaldehyde,dichloro-

• MDL： MFCD00059818
• Inchi： 1S/C2H2Cl2O/c3-2(4)1-5/h1-2H
• InChI Key： NWQWQKUXRJYXFH-UHFFFAOYSA-N
• SMILES： ClC(C=O)Cl

Computed Properties

• Exact Mass: 111.94800
• Monoisotopic Mass: 111.9482701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 5
• Rotatable Bond Count: 1
• Complexity: 34.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.4330
• Melting Point: -50.15°C
• Boiling Point: 90.55°C
• Refractive Index: 1.4530 (estimate)
• PSA: 17.07000
• LogP: 0.98900

Acetaldehyde,2,2-dichloro- Security Information

• Hazardous Material transportation number：UN 1992
• HazardClass：3.2
• PackingGroup：III
• Packing Group：III
• Hazard Level：3.2
• Safety Term：3.2
• Packing Group：III

Additional information on Acetaldehyde,2,2-dichloro-

Acetaldehyde, 2,2-dichloro- (CAS No. 79-02-7)

Acetaldehyde, 2,2-dichloro-, also known as chloral, is a chemical compound with the CAS number 79-02-7. This compound is a chlorinated derivative of acetaldehyde and has been extensively studied for its various applications in organic synthesis and industrial processes. The molecule consists of a two-carbon chain with two chlorine atoms attached to the central carbon atom, making it a valuable intermediate in the production of pharmaceuticals and agrochemicals.

The synthesis of Acetaldehyde, 2,2-dichloro- typically involves the chlorination of acetaldehyde under specific conditions. Recent studies have explored more efficient methods to produce this compound with higher yields and fewer byproducts. For instance, researchers have investigated the use of microwave-assisted synthesis and catalytic systems to optimize the reaction process. These advancements have not only improved the production efficiency but also reduced the environmental impact associated with traditional synthesis methods.

In terms of applications, Acetaldehyde, 2,2-dichloro- is widely used as an intermediate in the synthesis of various fine chemicals. One notable application is its role in the production of chlorinated solvents and intermediates for pharmaceuticals. Recent research has highlighted its potential in the development of novel drug delivery systems due to its unique chemical properties and reactivity.

The environmental impact of Acetaldehyde, 2,2-dichloro- has also been a subject of interest in recent studies. Researchers have examined its biodegradation pathways and toxicity profiles to assess its potential risks to aquatic ecosystems. Findings indicate that while the compound can degrade under certain environmental conditions, further investigation is needed to fully understand its long-term effects on ecosystems.

From a structural standpoint, the molecule's symmetry and electron distribution play a significant role in its reactivity. The presence of two chlorine atoms on the central carbon atom imparts unique electronic properties that make it highly versatile in various chemical reactions. Recent computational studies have provided deeper insights into its molecular dynamics and interaction mechanisms with other reactants.

In conclusion, Acetaldehyde, 2,2-dichloro- (CAS No. 79-02-7) remains a critical compound in organic chemistry due to its diverse applications and unique chemical properties. Ongoing research continues to uncover new avenues for its use while addressing concerns related to environmental impact and safety.